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Compound of Interest

Compound Name: Nonanal-d18

Cat. No.: B15139109

Technical Guide: Nonanal-d18

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Nonanal-d18, a deuterated analog of the
volatile organic compound Nonanal. This document outlines its chemical properties, primary
applications in research, and detailed experimental methodologies. It is intended to serve as a
comprehensive resource for professionals in analytical chemistry, metabolomics, and drug
development.

Core Properties of Nonanal-d18

Nonanal-d18 is a stable, isotopically labeled form of Nonanal, an aldehyde known for its
characteristic odor and presence in various essential oils. The replacement of hydrogen atoms
with deuterium allows for its use as an internal standard in mass spectrometry-based analytical
methods, providing a high degree of accuracy and precision in quantification.

Table 1: Chemical and Physical Properties of Nonanal-d18
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Property Value Reference

CAS Number 1466552-36-2 [1]

Molecular Formula CoD180 [1]

Molecular Weight 160.35 g/mol [11[2]

Appearance Neat [1]
Nonanaldehyde-d18, Aldehyde

Synonyms C9-d18, Nonyl aldehyde-d18, [1][2]

Pelargonaldehyde-d18

Applications in Research and Drug Development

The primary application of Nonanal-d18 is as an internal standard for the accurate

quantification of Nonanal in various biological and environmental matrices. This is crucial in

several research areas:

» Metabolomics: To study the role of Nonanal in biological processes and its association with

certain diseases.[3]

e Environmental Analysis: To monitor levels of volatile organic compounds (VOCS) in air and

water.[4]

e Food and Fragrance Industry: For quality control and characterization of essential oils and

food products.

e Drug Development: To investigate the metabolic pathways of drugs that may be influenced

by or produce aldehydes like Nonanal.

Experimental Protocols

The use of Nonanal-d18 as an internal standard is central to quantitative analytical methods,
particularly those employing Gas Chromatography-Mass Spectrometry (GC-MS) or Liquid

Chromatography-Mass Spectrometry (LC-MS).
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Quantification of Nonanal in Biological Samples using
GC-MS

This protocol outlines a general procedure for the analysis of Nonanal in a biological matrix
(e.g., plasma, urine) using Nonanal-d18 as an internal standard.

Experimental Workflow:
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Figure 1: General workflow for the quantification of Nonanal using Nonanal-d18 as an internal
standard.

Methodology:

o Sample Preparation: A known volume or weight of the biological sample is placed in a
suitable vial.

¢ Internal Standard Spiking: A precise amount of Nonanal-d18 solution of a known
concentration is added to the sample. This is a critical step to ensure accurate quantification.

o Extraction of Volatile Compounds: Volatile organic compounds, including Nonanal and
Nonanal-d18, are extracted from the sample matrix. A common technique is Headspace
Solid-Phase Microextraction (HS-SPME), which is ideal for volatile and semi-volatile
analytes.[5]

o GC-MS Analysis: The extracted analytes are desorbed from the SPME fiber into the gas
chromatograph, where they are separated based on their boiling points and affinity for the
chromatographic column. The separated compounds then enter the mass spectrometer,
which ionizes and detects the molecules based on their mass-to-charge ratio.

» Quantification: The concentration of Nonanal in the original sample is determined by
comparing the peak area of the analyte (Nonanal) to the peak area of the internal standard
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(Nonanal-d18). A calibration curve is typically generated using standards with known
concentrations of Nonanal and a constant concentration of Nonanal-d18.

Signaling Pathway Involvement

While Nonanal-d18 itself is a tool for analysis, the compound it helps to quantify, Nonanal, has
been shown to be biologically active. Research has indicated that aldehydes like Nonanal can
trigger cellular signaling pathways, particularly those related to oxidative stress.

One such pathway is the Nrf2-Keapl pathway, a critical regulator of the cellular antioxidant
response.[6]
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Figure 2: Proposed signaling pathway for Nonanal-induced activation of the Nrf2-Keap1l
antioxidant response.

Exposure of cells to Nonanal can lead to an increase in intracellular Reactive Oxygen Species
(ROS).[6] This oxidative stress can cause the dissociation of the transcription factor Nrf2 from
its inhibitor, Keapl. Subsequently, Nrf2 translocates to the nucleus, binds to the Antioxidant
Response Element (ARE) in the promoter regions of target genes, and initiates the
transcription of various cytoprotective enzymes. The use of Nonanal-d18 allows for the precise
measurement of Nonanal concentrations that are effective in activating this pathway.

Conclusion

Nonanal-d18 is an indispensable tool for researchers and scientists in various fields. Its
primary role as an internal standard enables the accurate and reliable quantification of
Nonanal, facilitating a deeper understanding of its biological roles, environmental impact, and
relevance in product development. The methodologies and pathways described in this guide
provide a framework for the effective application of Nonanal-d18 in a research setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Nonanal-d18 CAS number and molecular weight].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15139109#nonanal-d18-cas-number-and-molecular-
weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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